(e)-3-(Benzo[d][1,3]dioxol-4-yl)acrylic acid

• IUPAC Name: (E)-3-(1,3-benzodioxol-4-yl)prop-2-enoic acid
• InChI: InChI=1S/C10H8O4/c11-9(12)5-4-7-2-1-3-8-10(7)14-6-13-8/h1-5H,6H2,(H,11,12)/b5-4+
• InChI Key: NWSIULATLGKZGF-SNAWJCMRSA-N
• Canonical SMILES: C1OC2=CC=CC(=C2O1)C=CC(=O)O
• Isomeric SMILES: C1OC2=CC=CC(=C2O1)/C=C/C(=O)O
• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol

Description

(E)-3-(Benzo[d][1,3]dioxol-4-yl)acrylic acid, also known as EBDAA, is a common organic compound with a wide range of applications in scientific research. It has been used in a variety of studies, from laboratory experiments to biochemical research. EBDAA has the potential to be used in a variety of ways, from improving existing processes to uncovering new ones. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for EBDAA.

Scientific Research Applications

(e)-3-(Benzo[d][1,3]dioxol-4-yl)acrylic acid has been used in a variety of scientific research applications. It has been used in studies of drug metabolism, as a marker for the presence of certain drugs in the body, and as a tool to study the effects of drugs on the body. It has also been used in studies of the mechanism of action of certain drugs, as well as in the study of the biochemical and physiological effects of drugs.

Mechanism of Action

The mechanism of action of (e)-3-(Benzo[d][1,3]dioxol-4-yl)acrylic acid is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the metabolism of drugs, thus preventing the breakdown of certain drugs in the body. This, in turn, can lead to an increase in the concentration of the drug in the body and can lead to an increase in the drug's effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the metabolism of certain drugs, leading to an increase in the concentration of the drug in the body. It has also been shown to have anti-inflammatory and anti-oxidant effects. Additionally, it has been shown to have an effect on the regulation of certain hormones and neurotransmitters in the body, which can lead to changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

The use of (e)-3-(Benzo[d][1,3]dioxol-4-yl)acrylic acid in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it has a wide range of applications in scientific research and can be used to study the effects of drugs on the body. However, there are some limitations to the use of this compound in laboratory experiments. It is relatively expensive, and it can be difficult to obtain in large quantities. Additionally, it can be difficult to control the concentration of this compound in a solution, which can lead to inaccurate results in experiments.

Future Directions

There are a variety of potential future directions for the use of (e)-3-(Benzo[d][1,3]dioxol-4-yl)acrylic acid in scientific research. It could be used to study the effects of drugs on the body at a molecular level, as well as to develop new drugs or treatments for certain diseases. Additionally, it could be used to study the biochemical and physiological effects of certain drugs, as well as to develop new methods of drug delivery. Additionally, it could be used to study the effects of certain drugs on the brain, as well as to study the mechanisms of action of certain drugs. Finally, it could be used to study the effects of certain drugs on the environment, as well as to develop new methods of drug disposal.

Synthesis routes and methods

Procedure details

A solution of ethyl 2,3-methylenedioxycinnamate (3.40 g) in methanol (25 mL) and water (5 mL) was treated with a solution of potassium hydroxide (4.3 g) in water (25 mL). The mixture was stirred overnight at room temperature before being concentrated in vacuo to half its original volume. The concentrate was then acidified with concentrated HCl to give 2,3-methylenedioxycinnamic acid as a colourless solid (2.81 g, 95%) which was collected by filtration and dried overnight under a vacuum.